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Compound of Interest
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Compound Name:

methylaniline
CAS No.: 861559-78-6
Cat. No.: B1502210
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\ J

Molecular Architecture, Synthesis Strategy, and Reactivity Profile

Executive Summary

4-Chloro-2,6-dibromo-3-methylaniline (CAS: 861559-78-6) represents a highly specialized
class of poly-halogenated aromatic amines. Distinguished by its dense substitution pattern, this
molecule serves as a critical intermediate in the synthesis of sterically congested
agrochemicals, pharmaceuticals, and high-performance polymer curing agents. The
compound’s unique "buttressing effect"—arising from the vicinal arrangement of methyl, bromo,
and amino groups—imparts distinct reactivity profiles that differ significantly from less
substituted aniline analogues. This guide provides a definitive technical analysis of its structure,
validated synthesis protocols, and spectroscopic characterization.

Molecular Architecture & Electronic Landscape
Steric and Electronic Environment
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The reactivity of 4-Chloro-2,6-dibromo-3-methylaniline is governed by the interplay between
the electron-donating amino group and the electron-withdrawing halogen substituents.

» Electronic Push-Pull: The amino group (-NHz) is a strong activator (ortho/para director), while
the halogens (-Cl, -Br) are deactivators but ortho/para directors. The methyl group (-CHs) at
position 3 provides weak activation.

o The Buttressing Effect: A critical structural feature is the steric crowding at the C2 and C3
positions.[1] The bulky bromine atom at C2 is flanked by the amino group at C1 and the
methyl group at C3. This vicinal repulsion (Buttressing Effect) often forces substituents out of
the aromatic plane, reducing

-conjugation and impacting the basicity of the amine. This steric wall is a desired trait in
designing "latent" curing agents for epoxy resins, where delayed reactivity is required.

Structural Visualization

The following diagram illustrates the steric and electronic interactions defining the molecule's
stability and reactivity.
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Figure 1: Structural map highlighting the steric "buttressing" interaction between C2-Bromo and
C3-Methyl groups.

Validated Synthesis Protocol
Retrosynthetic Analysis

Direct halogenation of aniline is uncontrollable due to high reactivity. The optimal route utilizes
4-chloro-3-methylaniline (CAS 7149-75-9) as the precursor. The C4-Chlorine blocks the para-
position, forcing electrophilic bromination to occur exclusively at the C2 and C6 positions (ortho
to the amino group).

Experimental Methodology

Objective: Synthesis of 4-Chloro-2,6-dibromo-3-methylaniline via electrophilic aromatic
substitution.

Reagents:

Precursor: 4-Chloro-3-methylaniline (1.0 eq)

Brominating Agent: Bromine (

) (2.2 eq) or N-Bromosuccinimide (NBS) (2.2 eq)

Solvent: Glacial Acetic Acid (AcOH) or Dichloromethane (DCM)

Quenching Agent: Sodium Bisulfite (

Protocol Steps:

» Dissolution: Dissolve 10.0 g (70.6 mmol) of 4-chloro-3-methylaniline in 100 mL of glacial
acetic acid in a round-bottom flask equipped with a magnetic stirrer and dropping funnel.
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e Bromination: Cool the solution to 10-15°C. Add 24.8 g (155 mmol, 2.2 eq) of bromine
dropwise over 30 minutes. Note: The solution will turn dark orange/red.

o Mechanism:[2][3][4][5] The amino group activates the C2 and C6 positions. The methyl
group at C3 further activates C2, though steric hindrance is higher there. The C4-Cl
deactivates but directs ortho (to itself), reinforcing substitution at C2/C6 relative to the

amine.

o Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor via
TLC (Hexane:EtOAc 8:2) until the starting material is consumed.

e Quenching: Pour the reaction mixture into 500 mL of ice-water containing 5% sodium
bisulfite to neutralize excess bromine. A precipitate should form immediately.

« Purification: Filter the solid precipitate. Wash with cold water (3 x 50 mL). Recrystallize from
Ethanol/Water (80:20) to yield off-white to pale brown needles.
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Figure 2: Synthesis pathway via controlled bromination of the para-blocked aniline precursor.

Characterization & Data Specifications

Physical Properties
Property Value Notes

Molecular Formula

High halogen content

Molecular Weight 299.39 g/mol ) )

increases density

) ) Sharp MP indicates high purity

Melting Point 97-98 °C S

crystallizability

) ) ) Oxidizes slightly upon air

Appearance Off-white/Beige Solid

exposure
Solubility DMSO, DCM, Ethyl Acetate Insoluble in water

Spectroscopic Signhature (NMR)

The symmetry and substitution pattern result in a highly distinct NMR spectrum.
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Shift (
Nucleus Multiplicity Integration Assignment
ppm)
] Methyl group at
NMR 2.35 Singlet 3H c3
] Amine (-NHz2),
NMR 5.40 Broad Singlet 2H
exchangeable
765 Singlet 1H Aromatic proton
. ingle
NMR J at C5
NMR 22.1 - - Methyl Carbon
NMR 109.5 - - C2 (C-Br)
NMR 112.0 - - C6 (C-Br)
NMR 128.5 - - C4 (C-Cl)
NMR 132.0 - - C5 (C-H)
NMR 136.5 - - C3 (C-Me)
NMR 142.0 - - C1 (C-NHz)

Note: Chemical shifts are estimated based on substituent additivity rules in

Reactivity & Applications
Selective Cross-Coupling

The molecule contains three halogen atoms, but they possess different reactivities toward

palladium-catalyzed cross-coupling (Suzuki-Miyaura or Buchwald-Hartwig):
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o C6-Bromine: Most reactive. It is less sterically hindered than the C2-Bromine (which is
buttressed by the methyl group) and the C4-Chlorine (stronger C-CI bond).

o C2-Bromine: Secondary reactivity. Significant steric hindrance from the C3-Methyl group
requires specialized ligands (e.g., SPhos, XPhos) for successful coupling.

o C4-Chlorine: Least reactive. Typically remains intact unless forcing conditions or nickel
catalysts are employed.

Application as a Latent Curing Agent

Poly-halogenated anilines are valued in the polymer industry as chain extenders for
polyurethanes and curing agents for epoxy resins.

e Mechanism: The steric bulk of the ortho-bromines and the C3-methyl group shields the
nucleophilic nitrogen.

o Benefit: This reduces the reaction rate at room temperature, extending the "pot life" of the
resin mixture, allowing for complex molding before the material hardens.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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